Cas no 941252-05-7 (4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide)

4-Hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide is a synthetic quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the hydroxy and methoxyphenyl substituents, contribute to its ability to interact with biological targets, making it a candidate for drug development. The compound exhibits favorable physicochemical properties, such as moderate solubility and stability, which are advantageous for formulation studies. Its quinoline core and carboxamide linkage provide a versatile scaffold for further chemical modifications, enabling structure-activity relationship investigations. This compound is particularly relevant in the exploration of kinase inhibitors or antimicrobial agents due to its heterocyclic framework. High-purity synthesis and rigorous characterization ensure reliability for research purposes.

4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide structure

941252-05-7 structure

Product Name:4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide

CAS No:941252-05-7

MF:C₁₈H₁₆N₂O₃

MW:308.331244468689

CID:5430221

Update Time:2025-06-13

4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-methoxyphenyl)-2-methyl-4-oxo-1H-quinoline-6-carboxamide
- 4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide
- Inchi： 1S/C18H16N2O3/c1-11-9-16(21)13-10-12(7-8-14(13)19-11)18(22)20-15-5-3-4-6-17(15)23-2/h3-10H,1-2H3,(H,19,21)(H,20,22)
- InChI Key： HGICXTJWSYEFGA-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(C(NC3=CC=CC=C3OC)=O)C=C2)C(=O)C=C1C

4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3367-0012-2μmol	4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide	941252-05-7	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3367-0012-5μmol	4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide	941252-05-7	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3367-0012-10μmol	4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide	941252-05-7	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3367-0012-20μmol	4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide	941252-05-7	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3367-0012-1mg	4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide	941252-05-7	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3367-0012-2mg	4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide	941252-05-7	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3367-0012-3mg	4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide	941252-05-7	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3367-0012-4mg	4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide	941252-05-7	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3367-0012-5mg	4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide	941252-05-7	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3367-0012-10mg	4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide	941252-05-7	90%+	10mg	$79.0	2023-04-26

4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide Related Literature

1. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
2. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
3. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
4. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
5. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide

Comprehensive Overview of 4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide (CAS No. 941252-05-7)

4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide, with the CAS number 941252-05-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique molecular structure, which combines a hydroxy group, a methoxyphenyl moiety, and a methylquinoline backbone. Its structural complexity makes it a promising candidate for various applications, particularly in drug discovery and development.

The compound's molecular formula and structural features have been extensively studied to understand its potential biological activities. Researchers are particularly interested in its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These properties are critical for evaluating its suitability as a therapeutic agent. Recent studies have explored its interactions with specific enzyme targets and receptor proteins, which could lead to breakthroughs in treating diseases such as cancer and inflammatory disorders.

In the context of current trends, 4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide aligns with the growing demand for small-molecule inhibitors and targeted therapies. The rise of precision medicine and personalized treatment has increased the need for compounds that can selectively modulate biological pathways. This compound's ability to interact with specific signaling pathways makes it a valuable subject for ongoing research.

Another area of interest is the compound's potential role in neuroprotective therapies. With neurodegenerative diseases like Alzheimer's and Parkinson's becoming more prevalent, scientists are investigating how quinoline derivatives can mitigate oxidative stress and inflammation in neural tissues. Preliminary data suggest that 4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide may exhibit antioxidant properties, though further validation is required.

From a synthetic chemistry perspective, the compound's synthesis route and scalability are key considerations for industrial applications. Optimizing its production process could reduce costs and improve yield, making it more accessible for large-scale studies. Additionally, its stability under various conditions is being evaluated to ensure its suitability for long-term storage and formulation into drug products.

Environmental and safety assessments are also critical. While 4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide is not classified as a hazardous material, its ecotoxicological impact must be thoroughly investigated. This aligns with the broader scientific community's focus on green chemistry and sustainable drug development.

In summary, 4-hydroxy-N-(2-methoxyphenyl)-2-methylquinoline-6-carboxamide (CAS No. 941252-05-7) represents a fascinating area of research with potential applications in drug discovery, neuroprotection, and targeted therapy. Its unique structural attributes and biological activities make it a compound worth watching in the coming years.